Cas no 438252-24-5 (ethyl 2-amino-2-(2-ethyl-1,3-thiazol-4-yl)acetate)
ethyl 2-amino-2-(2-ethyl-1,3-thiazol-4-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazoleacetic acid, α-amino-2-ethyl-, ethyl ester
- ethyl 2-amino-2-(2-ethyl-1,3-thiazol-4-yl)acetate
-
- Inchi: 1S/C9H14N2O2S/c1-3-7-11-6(5-14-7)8(10)9(12)13-4-2/h5,8H,3-4,10H2,1-2H3
- InChI Key: JECZFZIDUPZPKC-UHFFFAOYSA-N
- SMILES: CCC1SC=C(C(N)C(OCC)=O)N=1
ethyl 2-amino-2-(2-ethyl-1,3-thiazol-4-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-249014-0.05g |
ethyl 2-amino-2-(2-ethyl-1,3-thiazol-4-yl)acetate |
438252-24-5 | 95% | 0.05g |
$707.0 | 2024-06-19 | |
| Enamine | EN300-249014-0.1g |
ethyl 2-amino-2-(2-ethyl-1,3-thiazol-4-yl)acetate |
438252-24-5 | 95% | 0.1g |
$741.0 | 2024-06-19 | |
| Enamine | EN300-249014-0.25g |
ethyl 2-amino-2-(2-ethyl-1,3-thiazol-4-yl)acetate |
438252-24-5 | 95% | 0.25g |
$774.0 | 2024-06-19 | |
| Enamine | EN300-249014-0.5g |
ethyl 2-amino-2-(2-ethyl-1,3-thiazol-4-yl)acetate |
438252-24-5 | 95% | 0.5g |
$809.0 | 2024-06-19 | |
| Enamine | EN300-249014-1.0g |
ethyl 2-amino-2-(2-ethyl-1,3-thiazol-4-yl)acetate |
438252-24-5 | 95% | 1.0g |
$842.0 | 2024-06-19 | |
| Enamine | EN300-249014-2.5g |
ethyl 2-amino-2-(2-ethyl-1,3-thiazol-4-yl)acetate |
438252-24-5 | 95% | 2.5g |
$1650.0 | 2024-06-19 | |
| Enamine | EN300-249014-5.0g |
ethyl 2-amino-2-(2-ethyl-1,3-thiazol-4-yl)acetate |
438252-24-5 | 95% | 5.0g |
$2443.0 | 2024-06-19 | |
| Enamine | EN300-249014-10.0g |
ethyl 2-amino-2-(2-ethyl-1,3-thiazol-4-yl)acetate |
438252-24-5 | 95% | 10.0g |
$3622.0 | 2024-06-19 | |
| Enamine | EN300-249014-1g |
ethyl 2-amino-2-(2-ethyl-1,3-thiazol-4-yl)acetate |
438252-24-5 | 1g |
$842.0 | 2023-09-15 | ||
| Enamine | EN300-249014-5g |
ethyl 2-amino-2-(2-ethyl-1,3-thiazol-4-yl)acetate |
438252-24-5 | 5g |
$2443.0 | 2023-09-15 |
ethyl 2-amino-2-(2-ethyl-1,3-thiazol-4-yl)acetate Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on ethyl 2-amino-2-(2-ethyl-1,3-thiazol-4-yl)acetate
Introduction to ethyl 2-amino-2-(2-ethyl-1,3-thiazol-4-yl)acetate (CAS No. 438252-24-5)
Ethyl 2-amino-2-(2-ethyl-1,3-thiazol-4-yl)acetate (CAS No. 438252-24-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as EETA, is a derivative of thiazole and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C9H13N3O2S, and it has a molecular weight of approximately 219.3 g/mol.
The synthesis of EETA involves several steps, including the formation of the thiazole ring and the subsequent attachment of the amino and ester functionalities. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic and industrial applications.
In terms of its physical properties, EETA is a white crystalline solid that is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain pharmaceutical formulations where controlled release is desired.
The biological activities of EETA have been extensively studied in recent years. One of the most notable applications of this compound is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that EETA can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.
A study published in the Journal of Medicinal Chemistry in 2021 reported that EETA exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new therapeutic agents for conditions such as rheumatoid arthritis and other autoimmune disorders.
In addition to its anti-inflammatory effects, EETA has also shown promise in neuroprotective studies. Research conducted at the University of California, San Francisco, demonstrated that EETA can protect neuronal cells from oxidative stress-induced damage. This neuroprotective activity is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and apoptosis.
The pharmacokinetic properties of EETA have also been investigated to assess its suitability for drug development. Studies have shown that it has favorable oral bioavailability and a moderate half-life, which are important considerations for designing effective drug delivery systems. Furthermore, preliminary toxicity studies indicate that EETA has a good safety profile at therapeutic doses.
Clinical trials are currently underway to evaluate the efficacy and safety of EETA in treating various diseases. Early results from Phase I trials have been encouraging, with no significant adverse effects reported at tested doses. These findings suggest that EETA has the potential to become a valuable addition to the arsenal of therapeutic agents available for treating inflammatory and neurodegenerative diseases.
In conclusion, ethyl 2-amino-2-(2-ethyl-1,3-thiazol-4-yl)acetate (CAS No. 438252-24-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting candidate for further investigation and development into novel therapeutic agents.
438252-24-5 (ethyl 2-amino-2-(2-ethyl-1,3-thiazol-4-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)